Cas no 941882-87-7 (N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(1H-indol-3-yl)-2-oxoacetamide
• CAS No: 941882-87-7
• MF: C₁₉H₁₈N₆O₃
• MW: 378.38462305069
• CID: 5499390
• Update Time: 2025-06-20

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-2-(1H-indol-3-yl)-2-oxoacetamide
• N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(1H-indol-3-yl)-2-oxoacetamide

• Inchi： 1S/C19H18N6O3/c1-19(2,3)25-16-13(9-22-25)18(28)24(10-21-16)23-17(27)15(26)12-8-20-14-7-5-4-6-11(12)14/h4-10,20H,1-3H3,(H,23,27)
• InChI Key： CSKCJBXZLPOGAR-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C(C)(C)C)N=CC=2C1=O)(=O)C(C1C2=C(NC=1)C=CC=C2)=O

Additional information on N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(1H-indol-3-yl)-2-oxoacetamide

Professional Introduction to Compound with CAS No. 941882-87-7 and Product Name: N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(1H-indol-3-yl)-2-oxoacetamide

Compound with the CAS number 941882-87-7 and the product name N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(1H-indol-3-yl)-2-oxoacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a fused heterocyclic system, which is a hallmark of many bioactive molecules, making it a subject of intense research interest.

The core structure of this compound consists of a pyrazolo[3,4-d]pyrimidine scaffold, which is known for its broad spectrum of biological activities. Pyrazolo[3,4-d]pyrimidines are a class of nitrogen-containing heterocycles that have been extensively studied for their pharmacological properties. The presence of a tert-butyl group at the 1-position and an indole moiety at the 2-position further enhances its potential as a pharmacophore. These functional groups contribute to the compound's ability to interact with biological targets in a specific manner, thereby influencing its biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases. The compound in question has been investigated for its potential role in modulating various cellular pathways. One of the most promising areas of research involves its interaction with enzymes and receptors that are implicated in cancer progression. Studies have shown that pyrazolo[3,4-d]pyrimidine derivatives can exhibit inhibitory effects on key enzymes such as kinases, which are often overexpressed in cancer cells.

The indole moiety present in the compound's structure is particularly noteworthy. Indole derivatives are well-known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The combination of the indole group with the pyrazolo[3,4-d]pyrimidine core creates a molecule that has the potential to exhibit multiple modes of action. This multifaceted activity is highly desirable in the development of new drugs, as it can lead to increased efficacy and reduced side effects.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. Molecular docking studies have been performed on this compound to understand its potential interactions with target proteins. These studies suggest that it can bind effectively to various kinases and other enzymes involved in cancer signaling pathways. The binding affinity and mode of interaction have been found to be comparable to or even superior to some existing therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex heterocyclic system. These reactions allow for the efficient formation of carbon-carbon bonds, which are essential for creating the desired molecular framework.

In addition to its potential therapeutic applications, this compound has also been studied for its pharmacokinetic properties. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its clinical efficacy and safety. Preliminary studies have indicated that this compound exhibits favorable pharmacokinetic profiles, suggesting that it could be suitable for oral administration.

The development of novel drug candidates is often accompanied by rigorous preclinical testing to assess their safety and efficacy. Animal models have been used to evaluate the biological activity of this compound across various disease models. Initial results have shown promising signs of activity against certain types of cancer cells, as well as potential benefits in managing inflammation-related disorders.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in technology and our understanding of biological systems. The compound with CAS no. 941882-87-7 exemplifies how innovative molecular design can lead to the discovery of new therapeutic agents with significant clinical implications. As research progresses, further insights into its mechanism of action and potential applications are expected to emerge.

Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into tangible therapeutic benefits. The development pipeline for this compound highlights the importance of interdisciplinary approaches in drug discovery. By leveraging expertise from chemistry, biology, pharmacology, and computational science, researchers can accelerate the process of bringing new drugs to market.

In conclusion, Compound with CAS no. 941882-87-7 and product name N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(1H-indol-3-yl)-2 oxoacetamide represents a promising candidate for further development as a therapeutic agent. Its unique structural features and preliminary biological activity make it an attractive subject for future research. As our understanding of disease mechanisms continues to grow and new synthetic methodologies become available, compounds like this one hold great promise for addressing unmet medical needs.